Cas no 1256786-31-8 (Methyl 5-chloropyridazine-3-carboxylate)

• Product Name: Methyl 5-chloropyridazine-3-carboxylate
• CAS No: 1256786-31-8
• MF: C₆H₅ClN₂O₂
• MW: 172.569100141525
• MDL: MFCD31699153
• CID: 4828045
• PubChem ID: 131699995
• Update Time: 2026-02-27

Methyl 5-chloropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloropyridazine-3-carboxylate
• COC(=O)c1cc(Cl)cnn1

• MDL： MFCD31699153
• Inchi： 1S/C6H5ClN2O2/c1-11-6(10)5-2-4(7)3-8-9-5/h2-3H,1H3
• InChI Key： GSBAQCWRCFSUHE-UHFFFAOYSA-N
• SMILES： ClC1=CN=NC(C(=O)OC)=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• XLogP3: 0.7
• Topological Polar Surface Area: 52.1

Additional information on Methyl 5-chloropyridazine-3-carboxylate

Methyl 5-chloropyridazine-3-carboxylate (CAS No. 1256786-31-8): A Comprehensive Overview

Methyl 5-chloropyridazine-3-carboxylate, identified by its CAS number 1256786-31-8, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyridazine class, which is renowned for its diverse biological activities and applications in drug development. The structural features of Methyl 5-chloropyridazine-3-carboxylate make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong>Methyl 5-chloropyridazine-3-carboxylate molecule consists of a pyridazine core substituted with a methyl ester group at the 3-position and a chlorine atom at the 5-position. This specific arrangement of functional groups imparts unique reactivity and biological properties, making it a versatile building block in medicinal chemistry. The presence of the ester group allows for further derivatization, enabling the construction of more complex molecular architectures.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyridazine derivatives. The< strong>Methyl 5-chloropyridazine-3-carboxylate has been extensively studied for its potential applications in treating various diseases, including cancer, inflammation, and infectious disorders. Several research groups have reported promising results in using this compound as a precursor for the synthesis of small-molecule inhibitors targeting specific biological pathways.

One of the most notable applications of Methyl 5-chloropyridazine-3-carboxylate is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling and are often implicated in disease processes. By designing molecules that selectively inhibit kinase activity, researchers aim to develop treatments for conditions such as cancer and autoimmune diseases. The pyridazine core of Methyl 5-chloropyridazine-3-carboxylate provides a scaffold that can be modified to enhance binding affinity to target kinases.

Recent advancements in computational chemistry have facilitated the rational design of novel kinase inhibitors. Molecular modeling techniques have been employed to optimize the structure of Methyl 5-chloropyridazine-3-carboxylate-based compounds, improving their potency and selectivity. These computational approaches have helped identify key structural features that contribute to effective kinase inhibition, paving the way for the development of next-generation therapeutics.

The< strong>Methyl 5-chloropyridazine-3-carboxylate also exhibits potential in antimicrobial applications. Pyridazine derivatives have been shown to possess broad-spectrum antimicrobial activity, making them attractive candidates for combating drug-resistant pathogens. Studies have demonstrated that compounds derived from< strong>Methyl 5-chloropyridazine-3-carboxylate can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways, leading to their killing or inhibition.

In addition to its pharmaceutical applications, Methyl 5-chloropyridazine-3-carboxylate has found utility in agrochemical research. Pyridazine-based compounds have been investigated as herbicides and fungicides due to their ability to interfere with plant growth regulators or microbial enzymes. The structural versatility of< strong>Methyl 5-chloropyridazine-3-carboxylate allows for the development of derivatives with enhanced efficacy and environmental safety profiles.

The synthesis of< strong>Methyl 5-chloropyridazine-3-carboxylate involves multi-step organic transformations that highlight its synthetic value. Common synthetic routes include chlorination and esterification reactions on appropriately substituted pyridazine precursors. These synthetic strategies have been optimized to achieve high yields and purity, ensuring that< strong>Methyl 5-chloropyridazine-3-carboxylate is suitable for further functionalization and application in various chemical processes.

The safety profile of< strong>Methyl 5-chloropyridazine-3-carboxylate is an important consideration in its handling and application. While not classified as hazardous under standard conditions, appropriate laboratory practices should be followed to minimize exposure risks. Storage conditions should be controlled to prevent degradation, and personal protective equipment should be used when handling this compound.

In conclusion, Methyl 5-chloropyridazine-3-carboxylate (CAS No. 1256786-31-8) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and material science. Its unique structural features enable diverse applications, from drug development to antimicrobial agents and crop protection chemicals. Continued research into this compound will likely uncover new opportunities for its utilization in addressing global challenges in health and agriculture.